1-(4-(5-(3-Chloro-4-methylphenyl)furan-2-carbonothioyl)piperazin-1-yl)ethanone

• IUPAC Name: 1-[4-[5-(3-chloro-4-methylphenyl)furan-2-carbothioyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H19ClN2O2S/c1-12-3-4-14(11-15(12)19)16-5-6-17(23-16)18(24)21-9-7-20(8-10-21)13(2)22/h3-6,11H,7-10H2,1-2H3
• InChI Key: YPHJIRJZUMODTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC=C(O2)C(=S)N3CCN(CC3)C(=O)C)Cl
• Molecular Formula: C18H19ClN2O2S
• Molecular Weight: 362.9 g/mol

Description

1-(4-(5-(3-Chloro-4-methylphenyl)furan-2-carbonothioyl)piperazin-1-yl)ethanone, also known as CTTP, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of piperazine derivatives and has been found to possess a range of biochemical and physiological effects.

Scientific Research Applications

Novel Heterocyclic System Formation

Research has explored the creation of new heterocyclic systems through recyclization reactions with binucleophiles, forming unique compounds that could have various applications, including the development of new pharmaceuticals and materials. The unexpected reaction directions, such as those detailed in the study by Nasibullina et al. (2015), highlight the potential for discovering new pathways and compounds in organic chemistry (Nasibullina et al., 2015).

Antidepressant and Antianxiety Properties

Compounds synthesized from structures similar to 1-(4-(5-(3-Chloro-4-methylphenyl)furan-2-carbonothioyl)piperazin-1-yl)ethanone have been evaluated for their pharmacological effects. Kumar et al. (2017) synthesized a novel series of derivatives that demonstrated significant antidepressant and antianxiety activities in preclinical models, suggesting the potential for these compounds in treating mental health disorders (Kumar et al., 2017).

Anticancer Activities

Several studies have focused on the synthesis and evaluation of compounds with structures akin to 1-(4-(5-(3-Chloro-4-methylphenyl)furan-2-carbonothioyl)piperazin-1-yl)ethanone for their potential anticancer properties. For instance, Hakobyan et al. (2020) investigated piperazine-based tertiary amino alcohols and their derivatives for their effects on tumor DNA methylation, demonstrating significant antitumor activity (Hakobyan et al., 2020). Similarly, Yurttaş et al. (2014) synthesized 1,2,4-triazine derivatives bearing piperazine amide moiety and evaluated their anticancer activities against breast cancer cells, finding some compounds to be promising antiproliferative agents (Yurttaş et al., 2014).

Antimicrobial and Antifungal Effects

Research has also highlighted the antimicrobial and antifungal effects of compounds derived from structures similar to the one . Tomar et al. (2007) synthesized chalcones containing piperazine or 2,5-dichlorothiophene moiety and evaluated their antimicrobial activity, discovering significant effects against various pathogens, suggesting their utility in developing new antimicrobial agents (Tomar et al., 2007).